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Compound of Interest

Compound Name: Triethylammonium acetate

Cat. No.: B1206457

An In-depth Technical Guide to the Safety of Triethylammonium Acetate (TEAA)
For Researchers, Scientists, and Drug Development Professionals
Introduction

Triethylammonium acetate (TEAA), with the CAS number 5204-74-0, is an ionic liquid
composed of a triethylammonium cation and an acetate anion.[1][2] It is widely utilized in
scientific research, particularly as an ion-pairing reagent in high-performance liquid
chromatography (HPLC) for the purification of nucleic acids like DNA and RNA.[1] It also serves
as a versatile recyclable solvent and catalyst in organic synthesis.[1] Given its prevalence in
laboratory settings, a comprehensive understanding of its safety profile is crucial for ensuring
the well-being of personnel and the integrity of research.

This guide provides a detailed overview of the safety data for triethylammonium acetate,
consolidating information from various safety data sheets (SDS) and chemical information
sources. It outlines the substance's properties, hazards, handling procedures, and emergency
responses in a format tailored for a technical audience.

Chemical and Physical Properties

TEAA is a colorless, hygroscopic liquid under standard conditions, though it can also exist as a
white crystalline solid.[1][2] It is highly soluble in water and other polar organic solvents.[2] Key
physical and chemical data are summarized below.
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Table 1: Physical and Chemical Properties of Triethylammonium Acetate

Property Value Source(s)
CAS Number 5204-74-0 [1][3][4]
Molecular Formula CsH1oNO:2 [11[4115]
Molecular Weight 161.24 g/mol [11[4115]

Colorless liquid or white
Appearance _ _ [11[2][5]
crystalline solid

. ) -18 °C to -114.7 °C (values
Melting Point [11[3]1[5]
vary by source)

Boiling Point ~90.5 °C at 760 mmHg [31[5]

Density ~1.010 g/mL at 20 °C [1][5]

Flash Point ~98.4 °C [11[3]

Solubility Miscible with water [1][6]
~7.0 for 1-2 M aqueous

pH : [11[6]
solutions

Hazard Identification and GHS Classification

Triethylammonium acetate is classified as an irritant.[1] According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it poses specific risks upon
exposure.[4] It is important to note that some suppliers may classify dilute solutions (e.g., 10%
agueous solution) as non-hazardous, but the pure substance and more concentrated solutions
carry warnings.[4][7]

Table 2: GHS Hazard Classification for Triethylammonium Acetate
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion / Irritation 2

[41(8]
Serious Eye Damage / Eye 5 H319: Causes serious eye
Irritation irritation[3][4][8]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3][4]

The relationship between the GHS classification and the corresponding safety communication

elements is illustrated below.

Pictogram
(Exclamation Mark)
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Hazard Statements

GHS Classification
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(TEAA) - Eye Irrit. 2 Hazard Communication Elements

- STOT SE 3

- H319
- H335

Precautionary Statements
(P261, P280, P305+P351+P338, etc.)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/triethylammonium-acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://www.itwreagents.com/download_file/sds/A3846/gb/sds_A3846_en.pdf
https://www.chemicalbook.com/msds/triethylammonium-acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://www.itwreagents.com/download_file/sds/A3846/gb/sds_A3846_en.pdf
https://www.chemicalbook.com/msds/triethylammonium-acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://www.benchchem.com/product/b1206457?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: GHS Hazard Communication Flow for TEAA.

Safe Handling and Personal Protection

Proper handling and the use of appropriate personal protective equipment (PPE) are essential
to minimize risks associated with TEAA.

Precautions for Safe Handling

o Avoid all personal contact, including the inhalation of vapors, mists, or aerosols.[6][9]

Use only in a well-ventilated area or under a chemical fume hood.[3][8][9]

Wash hands thoroughly after handling the substance.[3][10]

Do not eat, drink, or smoke in the work area.[9]

Keep containers tightly closed when not in use.[3][11]

Prevent the formation of aerosols.[8][11]

Conditions for Safe Storage

e Store in a cool, dry, and well-ventilated place.[3][6][11]
» Keep containers tightly sealed to prevent moisture absorption.[3][8][11]

» Store away from incompatible materials such as strong oxidizing agents.[1][6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical for safety.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Tightly fitting safety goggles or
Eye/Face Protection i .g ) yg 99 [3][12]
glasses with side-shields.

_ Chemical-resistant gloves
Hand Protection o [61[7]
(e.g., Nitrile rubber, PVC).

Glove Thickness: 0.11 mm

i, [7]
(Nitrile rubber)

Breakthrough Time: > 480

minutes (Nitrile rubber)

[7]

_ ] Laboratory coat, impervious
Skin/Body Protection ) [31[12]
clothing.

Not typically required with
adequate ventilation. If
) ) aerosols are generated or
Respiratory Protection o [61[7]
exposure limits are exceeded,
use a suitable respirator (e.g.,

Type A filter).

Emergency Procedures

In the event of an emergency, prompt and correct action is vital. The following workflows outline
the necessary steps for first aid and spill response.

First Aid Measures

The following diagram illustrates the appropriate first aid response for various types of
exposure.
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Exposure Occurs

/ Rfute of Exp}sge \
(Inhalaﬁon) (Skin Comact) (Eye Contact) (Ingestion)

7

"Action /\c!iun \chion Action

Immediate Actiog

Rinse mouth.
Make victim drink water (two glasses at most).
Do NOT induce vomiting.

Move to fresh air.
If breathing is difficult, give oxygen.

Take off contaminated clothing.
Rinse skin with plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Seek Medical Attention
(especially if feeling unwell or irritation persists)
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Spill Detected

1. Evacuate & Secure Area
- Ensure adequate ventilation.
- Remove ignition sources.
- Keep unprotected personnel away.

:

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Contain & Absorb Spill
- Prevent entry into drains.

- Cover with liquid-absorbent, inert material
(e.g., sand, Chemizorb®).

4. Collect & Dispose
- Collect material into a suitable, labeled container.
- Dispose of waste according to local regulations.

5. Clean & Decontaminate
- Clean the affected area thoroughly.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [triethylammonium acetate safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206457#triethylammonium-acetate-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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